(5-Bromo-3-hydrazino-pyrazin-2-yl)-carbamic acid tert-butyl ester

• Molecular Formula: C9H14BrN5O2
• Molecular Weight: 304.14 g/mol
• IUPAC Name: tert-butyl N-(5-bromo-3-hydrazinylpyrazin-2-yl)carbamate
• InChI: InChI=1S/C9H14BrN5O2/c1-9(2,3)17-8(16)14-6-7(15-11)13-5(10)4-12-6/h4H,11H2,1-3H3,(H,13,15)(H,12,14,16)
• InChI Key: GURBLVULVPXPAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=C(N=C1NN)Br

Description

(5-Bromo-3-hydrazino-pyrazin-2-yl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C9H14BrN5O2 and its molecular weight is 304.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,5-Dibromo-pyrazin-2-yl)-carbamic acid tert-butyl ester (600 mg, 1.7 mmol) was dissolved in dioxane (10 mL) and cooled on an ice bath. Hydrazine monohydrate (3 mL, 61.7 mmol) was added and the mixture was stirred at room temperature for 2 hours. The reaction mixture was concentrated in vacuo and the remaining residue was re-dissolved in a mixture of ethylacetate, water and brine. The phases were separated and the aqeuous phase was extracted with ethyl acetate (3×30 mL). The combined organic phases were washed with brine, dried over sodium sulphate, filtrated and concentrated in vacuo to give (5-bromo-3-hydrazino-pyrazin-2-yl)-carbamic acid tert-butyl ester as the crude product.